Cas no 116277-57-7 (1,3,4-Thiadiazole-2(3H)-thione, 5,5'-azobis- (9CI))

• Product Name: 1,3,4-Thiadiazole-2(3H)-thione, 5,5'-azobis- (9CI)
• CAS No: 116277-57-7
• MF: C₄H₂N₆S₄
• MW: 262.358872890472
• CID: 894826
• Update Time: 2023-11-19

1,3,4-Thiadiazole-2(3H)-thione, 5,5'-azobis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,2'-azo-1,3,4-thiadiazol-5-thione
• 3H,3'H-5,5'-diazenediyl-bis-[1,3,4]thiadiazole-2-thione
• CID 135418546
• 1,3,4-Thiadiazole-2(3H)-thione, 5,5'-azobis- (9CI)

• Inchi： 1S/C4H2N6S4/c11-3-9-7-1(13-3)5-6-2-8-10-4(12)14-2/h(H,9,11)(H,10,12)/b6-5+
• InChI Key： DAGDVCHCTRYMCH-AATRIKPKSA-N
• SMILES： S1C(NN=C1/N=N/C1=NNC(=S)S1)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 347
• Topological Polar Surface Area: 188

Experimental Properties

• Density: 2.28±0.1 g/cm3(Predicted)
• Boiling Point: 376.2±25.0 °C(Predicted)
• pka: 5.26±0.40(Predicted)